Cas no 70806-55-2 (trans-Tranilast)

• Product Name: trans-Tranilast
• CAS No: 70806-55-2
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• MDL: MFCD00864787
• CID: 1062047
• PubChem ID: 5282230
• Update Time: 2025-10-20

trans-Tranilast Chemical and Physical Properties

Names and Identifiers

• trans-Tranilast
• 2-{[(2E)-3-(3,4-Dimethoxyphenyl)-2-propenoyl]amino}benzoic acid
• (3',4'-dimethoxycinnamoyl)-anthranilic acid
• (3.4-Dimethoxy-benzal)-anthranilsaeure
• (3.4-Dimethoxy-benzyliden)-anthranilsaeure
• (E)-2-{[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]amino}benzoic acid
• 2-(3,4-dimethoxycinnamoylamino)benzoic acid
• 2-(3.4-Dimethoxy-benzalamino)-benzoesae
• AC1L86AG
• N-(3,4-dimethoxybenzylidene)anthranilic acid
• NSC405414
• N-veratryliden-anthranilic acid
• tranilast (N-(3',4'-dimethoxycinnamoyl)anthranilic acid)
• N-5'
• AB00382987-19
• NCGC00261878-01
• 53902-17-3
• SMR000058373
• NCGC00021458-04
• HMS3648A16
• AB00382987_21
• NC00171
• MK 341;SB 252218
• N-(3 ,4 -dimethoxycinnamoyl)anthranilic acid
• N-(3,4-Dimethoxycinnamoyl)anthranilic acid
• 2-[[3-(3,4-Dimethoxyphenyl)-1-oxo-2-propenyl]amino] benzoic acid
• SDCCGSBI-0051160.P004
• NCGC00018185-06
• DTXCID403693
• NSC 758970
• Tranilast (trans-)
• Q27164069
• BD164491
• HMS2094I21
• AB00382987-18
• 2-{[(2e)-3-(3,4-Dimethoxyphenyl)prop-2-Enoyl]amino}benzoic Acid
• HSCI1_000076
• SR-01000003092-2
• MLS006010043
• MLS001065902
• AMY14167
• Rizaben
• D27
• Tranilastum [INN-Latin]
• n-(3',4'-dimethoxycinnamoyl) anthranilic acid
• AC-940
• Q2325594
• 53902-12-8
• GTPL6326
• BCP06359
• KS-1193
• s5871
• BDBM21613
• Rizaben (TN)
• NCGC00018185-10
• HMS3713J04
• 2-({(2E)-3-[3,4-bis(methyloxy)phenyl]prop-2-enoyl}amino)benzoic acid
• AC-35254
• HMS3263P07
• Benzoic acid, 2-[[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]amino]-
• HMS3412G17
• Tranilastum
• SB 252218
• 2-[3-(3,4-dimethoxyphenyl)prop-2-enoylamino]benzoic acid
• SPECTRUM1505333
• HMS2230F18
• NCGC00018185-08
• SCHEMBL29875
• 2-[[3-(3,4-Dimethoxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic Acid
• tranilast
• TRANILAST [INN]
• BSPBio_003561
• MK 341
• AKOS002841076
• NCGC00018185-23
• HVF50SMY6E
• TRANILAST [MART.]
• HB1201
• (E)-2-(3-(3,4-dimethoxyphenyl)acrylamido)benzoic acid
• Tox21_110836
• MFCD00864787
• Pharmakon1600-01505333
• A923780
• 2-[[3-(3,4-dimethoxyphenyl)-1-oxoprop-2-enyl]amino]benzoic acid
• SR-01000003092-9
• NCGC00018185-09
• CHEBI:92320
• A829819
• SW197551-3
• NSC-758970
• DTXSID7023693
• tranilast; 2-[[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]amino] benzoic acid
• BCP15888
• 2-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enamido]benzoic acid
• NSC758970
• BRD-K17849083-001-02-2
• HY-B0195
• 2-[[3-(3,4-Dimethoxyphenyl)-1-oxo-2-propenyl]amino]benzoic Acid
• MLS002207030
• MLS001424045
• SB-252218
• 2-(3-(3,4-dimethoxyphenyl)acrylamido)benzoic acid
• TRANILAST [MI]
• SR-01000003092
• S1439
• Tranilast, >=98% (HPLC), powder
• Q-201849
• Lopac0_001193
• DB07615
• UNII-HVF50SMY6E
• Tox21_501193
• SBI-0051160.P003
• Tranilast [USAN:INN:JAN]
• Tranpro
• 70806-55-2
• CHEMBL415324
• MK-341
• 2-((3-(3,4-Dimethoxyphenyl)-1-oxo-2-propenyl)amino)benzoic acid
• CHEBI:77572
• N-(3',4'-dimethoxycinnamoyl)anthranilic acid
• HMS2089L07
• NU-3450
• (2-Phenylthiazol-5-yl)methylamine
• CAS-53902-12-8
• SR-01000003092-4
• Opera_ID_1657
• BENZOIC ACID, 2-((3-(3,4-DIMETHOXYPHENYL)-1-OXO-2-PROPENYL)AMINO)-
• NCGC00021458-07
• Anthranilic acid, N-(3,4-dimethoxycinnamoyl)-
• MLS000759509
• TRANILAST [JAN]
• SR-01000003092-16
• (E)-2-[[3-(3,4-Dimethoxyphenyl)-1-oxo-2-propenyl]amino]benzoic acid
• NCGC00021458-05
• NS00068062
• NCGC00018185-26
• NCGC00018185-04
• 2-(3,4-Dimethoxy-trans-cinnamoylamino)benzoic acid
• NCGC00018185-20
• BRD-K17849083-001-03-0
• Tranilast (JP17/USAN/INN)
• EU-0101193
• SB252218
• MLS001077269
• MLS000028468
• LP01193
• D02027
• CCG-39992
• TRANILAST [USAN]
• 2-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]benzoic acid
• Tranilast- Bio-X
• Tranilast (SB 252218)
• Benzoic acid,2-[[3-(3-methoxy-4-propoxyphenyl)-1-oxo-2-propenyl]amino]-
• HMS2051F05
• 2-[3-(3,4-Dimethoxyphenyl)-acryloylamino]-benzoic acid
• TRANILAST [WHO-DD]
• NCGC00018185-05
• BRD-K19533706-001-01-9
• T 0318
• Tranilast trans-
• HMS3676G17
• trans-MK-341
• trans-SB 252218
• Tranilast (SB 252218)?
• G60930
• BRD-K17849083-001-30-3
• BRD-K17849083-001-31-1
• BRD-K17849083-001-29-5
• DA-68308
• BRD-K17849083-001-32-9

• MDL： MFCD00864787
• Inchi： 1S/C18H17NO5/c1-23-15-9-7-12(11-16(15)24-2)8-10-17(20)19-14-6-4-3-5-13(14)18(21)22/h3-11H,1-2H3,(H,19,20)(H,21,22)/b10-8+
• InChI Key： NZHGWWWHIYHZNX-CSKARUKUSA-N
• SMILES： O(C)C1C(=CC=C(/C=C/C(NC2C=CC=CC=2C(=O)O)=O)C=1)OC

Computed Properties

• Exact Mass: 327.11067264g/mol
• Monoisotopic Mass: 327.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 585.5±50.0 °C at 760 mmHg
• Flash Point: 307.9±30.1 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 42 mg/mL(128.31 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.

trans-Tranilast Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives

Additional information on trans-Tranilast

Research Briefing on trans-Tranilast (CAS 70806-55-2): Recent Advances and Therapeutic Potential

trans-Tranilast (CAS 70806-55-2), a derivative of the anti-allergic drug Tranilast, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its anti-inflammatory, anti-fibrotic, and potential anti-cancer properties, is being extensively studied for its therapeutic applications. Recent studies have focused on its molecular mechanisms, pharmacokinetics, and novel formulations to enhance its efficacy and bioavailability.

One of the key areas of research involves the role of trans-Tranilast in modulating TGF-β signaling pathways, which are critical in fibrosis and cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that trans-Tranilast effectively inhibits TGF-β-induced epithelial-mesenchymal transition (EMT) in vitro, suggesting its potential as a therapeutic agent for fibrotic diseases and metastatic cancers. The study utilized advanced molecular docking techniques to elucidate the binding interactions between trans-Tranilast and TGF-β receptors.

Another significant development is the exploration of trans-Tranilast in combination therapies. Recent preclinical trials have shown that when combined with immune checkpoint inhibitors, trans-Tranilast enhances anti-tumor immune responses by reducing immunosuppressive cytokine levels. This synergistic effect was highlighted in a 2024 Nature Communications article, which reported improved survival rates in murine models of melanoma and lung cancer.

Pharmacokinetic studies have also advanced, with researchers developing nanoformulations of trans-Tranilast to overcome its low aqueous solubility. A 2023 study in the International Journal of Pharmaceutics described a liposomal encapsulation method that significantly improved the drug's bioavailability and targeted delivery to fibrotic tissues. This innovation could pave the way for more effective clinical applications.

Despite these promising findings, challenges remain, particularly in optimizing dosing regimens and minimizing off-target effects. Ongoing clinical trials (e.g., NCT05212337) are evaluating the safety and efficacy of trans-Tranilast in patients with idiopathic pulmonary fibrosis, with preliminary results expected in late 2024. These trials will be crucial in determining the compound's translational potential.

In conclusion, trans-Tranilast (CAS 70806-55-2) represents a multifaceted therapeutic candidate with applications spanning fibrosis, oncology, and immunology. Recent research underscores its mechanistic versatility and formulation advancements, though further clinical validation is needed. This briefing highlights the compound's evolving role in precision medicine and its potential to address unmet medical needs.